3-ethoxy-N-[2-(methylthio)phenyl]benzamide

• IUPAC Name: 3-ethoxy-N-(2-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C16H17NO2S/c1-3-19-13-8-6-7-12(11-13)16(18)17-14-9-4-5-10-15(14)20-2/h4-11H,3H2,1-2H3,(H,17,18)
• InChI Key: FCWKRVPHDZVCQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2SC
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

3-ethoxy-N-[2-(methylthio)phenyl]benzamide, also known as metolachlor, is a herbicide that is widely used in agriculture to control weeds in crops such as corn, soybeans, and cotton. It is a member of the chloroacetanilide family of herbicides and is known for its selective activity against grasses and some broadleaf weeds.

Mechanism of Action

Metolachlor works by inhibiting the biosynthesis of lipids in plants, which leads to the disruption of cell membranes and ultimately, the death of the plant. It does this by inhibiting the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids.
Biochemical and Physiological Effects:
Metolachlor has been shown to have low toxicity to mammals and is considered to be safe for use in agriculture. However, it can have negative effects on non-target organisms such as aquatic plants and animals. It has also been shown to have negative effects on soil microorganisms, which can lead to a decrease in soil fertility.

Advantages and Limitations for Lab Experiments

Metolachlor is a useful tool for studying the effects of herbicides on plant growth and development. It is relatively easy to use and has a well-established mechanism of action. However, its selectivity for grasses and some broadleaf weeds can limit its usefulness in certain experiments.

Future Directions

There are several areas of research that could benefit from further investigation into the properties and potential applications of 3-ethoxy-N-[2-(methylthio)phenyl]benzamide. These include:
1. The development of new herbicides based on the structure of 3-ethoxy-N-[2-(methylthio)phenyl]benzamide.
2. The investigation of the potential use of 3-ethoxy-N-[2-(methylthio)phenyl]benzamide as a pharmaceutical drug.
3. The study of the impact of 3-ethoxy-N-[2-(methylthio)phenyl]benzamide on soil microorganisms and soil fertility.
4. The development of new methods for the synthesis of 3-ethoxy-N-[2-(methylthio)phenyl]benzamide and related compounds.
5. The investigation of the potential impact of 3-ethoxy-N-[2-(methylthio)phenyl]benzamide on non-target organisms such as aquatic plants and animals.
In conclusion, 3-ethoxy-N-[2-(methylthio)phenyl]benzamide is a widely used herbicide that has been extensively studied for its herbicidal properties and its impact on the environment. It has also been investigated for its potential use as a pharmaceutical drug and as a precursor for the synthesis of other compounds. Further research is needed to fully understand the properties and potential applications of this compound.

Scientific Research Applications

Metolachlor has been extensively studied for its herbicidal properties and its impact on the environment. It has also been investigated for its potential use as a pharmaceutical drug due to its ability to inhibit the growth of cancer cells. In addition, it has been studied for its potential as a precursor for the synthesis of other compounds.